molecular formula C4H9BrO3S B3191349 4-Bromo-1-butanesulfonic acid CAS No. 5395-26-6

4-Bromo-1-butanesulfonic acid

Cat. No. B3191349
CAS RN: 5395-26-6
M. Wt: 217.08 g/mol
InChI Key: VYQMBDQMIHMOFX-UHFFFAOYSA-N
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Description

4-Bromo-1-butanesulfonic acid , also known as 4-Bromobutane-1-sulfonic acid , is a chemical compound with the molecular formula C₄H₉BrO₃S . It is a sulfonic acid derivative containing a bromine atom attached to a butyl chain. The compound is typically found as its sodium salt (this compound, sodium salt) .


Synthesis Analysis

The synthesis of this compound involves the bromination of 1-butanesulfonic acid. The bromination can occur via electrophilic substitution, where a bromine molecule replaces a hydrogen atom on the butyl group. The reaction is typically carried out using bromine or a brominating agent in an appropriate solvent .


Chemical Reactions Analysis

This compound can participate in various chemical reactions, including nucleophilic substitution, esterification, and acid-base reactions. For instance, it can react with nucleophiles (such as amines) to form amides or other derivatives. Additionally, it can be used as a reagent in organic synthesis for introducing the butanesulfonic acid group into other molecules .


Physical And Chemical Properties Analysis

Mechanism of Action

The exact mechanism of action for 4-Bromo-1-butanesulfonic acid depends on its specific application. As a sulfonic acid derivative, it can act as a strong acid, facilitating proton transfer reactions. Its reactivity is influenced by the presence of the bromine atom, which can enhance or modify its behavior in various chemical processes .

Safety and Hazards

The compound may cause skin and eye irritation. Proper handling precautions are necessary .

Future Directions

: Sigma-Aldrich: 4-BROMO-1-BUTANESULFONIC ACID, SODIUM SALT : ChemSpider: this compound

properties

IUPAC Name

4-bromobutane-1-sulfonic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H9BrO3S/c5-3-1-2-4-9(6,7)8/h1-4H2,(H,6,7,8)
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VYQMBDQMIHMOFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CCBr)CS(=O)(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H9BrO3S
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50202239
Record name 4-Bromo-1-butanesulfonic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50202239
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

217.08 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

5395-26-6, 7762-89-2
Record name 4-Bromo-1-butanesulfonic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005395266
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4-Bromo-1-butanesulfonic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50202239
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Bromo-1-butanesulfonic acid
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KVS42P6YDJ
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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